Cas no 2248284-54-8 (3-[4-(Difluoromethyl)-1,3-thiazol-2-yl]-4-methoxybenzoic acid)

• Product Name: 3-[4-(Difluoromethyl)-1,3-thiazol-2-yl]-4-methoxybenzoic acid
• CAS No: 2248284-54-8
• MF: C₁₂H₉F₂NO₃S
• MW: 285.266568899155
• CID: 5772449
• PubChem ID: 137937624
• Update Time: 2025-06-08

3-[4-(Difluoromethyl)-1,3-thiazol-2-yl]-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2248284-54-8
• EN300-6510818
• 3-[4-(Difluoromethyl)-1,3-thiazol-2-yl]-4-methoxybenzoic acid

• Inchi： 1S/C12H9F2NO3S/c1-18-9-3-2-6(12(16)17)4-7(9)11-15-8(5-19-11)10(13)14/h2-5,10H,1H3,(H,16,17)
• InChI Key： HHYMXJMHIGMCGB-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)F)N=C1C1C=C(C(=O)O)C=CC=1OC

Computed Properties

• Exact Mass: 285.02712065g/mol
• Monoisotopic Mass: 285.02712065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 87.7Ų

Additional information on 3-[4-(Difluoromethyl)-1,3-thiazol-2-yl]-4-methoxybenzoic acid

Introduction to 3-[4-(Difluoromethyl)-1,3-thiazol-2-yl]-4-methoxybenzoic acid (CAS No. 2248284-54-8)

3-[4-(Difluoromethyl)-1,3-thiazol-2-yl]-4-methoxybenzoic acid, identified by the chemical compound identifier CAS No. 2248284-54-8, is a structurally sophisticated molecule that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of heterocyclic derivatives characterized by the presence of a thiazole core fused with an aromatic benzoic acid moiety, further functionalized with a difluoromethyl group and a methoxy substituent. The unique arrangement of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural framework of 3-[4-(Difluoromethyl)-1,3-thiazol-2-yl]-4-methoxybenzoic acid combines the stability provided by the aromatic ring system with the bioactivity associated with thiazole derivatives. Thiazole scaffolds are well-documented for their role in various biological processes, including antimicrobial, anti-inflammatory, and anticancer activities. The introduction of a difluoromethyl group at the 4-position of the thiazole ring is particularly noteworthy, as this moiety is frequently employed in medicinal chemistry to enhance metabolic stability and binding affinity. Additionally, the methoxy group on the benzoic acid component can influence solubility and interact with biological targets in a manner that may contribute to its pharmacological effects.

In recent years, there has been growing interest in exploring novel derivatives of thiazole and benzoic acid for their potential therapeutic benefits. The combination of these two pharmacophoric elements has led to the development of several compounds with promising preclinical profiles. For instance, studies have demonstrated that thiazole-based benzoic acids exhibit inhibitory activity against various enzymes and receptors involved in pathogenic processes. The specific substitution pattern in 3-[4-(Difluoromethyl)-1,3-thiazol-2-yl]-4-methoxybenzoic acid may confer selective interactions with biological targets, making it a valuable scaffold for designing next-generation therapeutics.

One of the most compelling aspects of this compound is its potential application in oncology research. Thiazole derivatives have shown promise as inhibitors of kinases and other enzymes implicated in cancer progression. The presence of a difluoromethyl group can enhance the binding affinity of such compounds to their target proteins, potentially leading to more effective inhibition. Furthermore, the methoxy substituent may modulate pharmacokinetic properties, improving oral bioavailability and tissue distribution. These features make 3-[4-(Difluoromethyl)-1,3-thiazol-2-yl]-4-methoxybenzoic acid an attractive candidate for further investigation as an anti-cancer agent.

Another area where this compound shows promise is in anti-inflammatory therapy. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. Thiazole-based compounds have been reported to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of 3-[4-(Difluoromethyl)-1,3-thiazol-2-yl]-4-methoxybenzoic acid, particularly the interaction between the thiazole ring and inflammatory mediators, may provide a mechanism for its anti-inflammatory effects. Preclinical studies are ongoing to elucidate these mechanisms and evaluate its efficacy in models of inflammation.

The synthesis of 3-[4-(Difluoromethyl)-1,3-thiazol-2-yl]-4-methoxybenzoic acid presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Modern techniques in organic synthesis allow for efficient coupling reactions between the thiazole and benzoic acid components while maintaining regioselectivity. Additionally, methods for introducing fluorinated groups have been refined, enabling the incorporation of a difluoromethyl moiety into the molecular framework without compromising overall yield or purity.

The pharmacokinetic profile of this compound is also an important consideration in its development as a potential therapeutic agent. Factors such as solubility, bioavailability, metabolic stability, and excretion pathways must be carefully evaluated to ensure that it behaves favorably in vivo. Computational modeling techniques can be employed to predict these properties based on structural features alone before experimental validation is conducted. Preliminary data suggest that modifications such as those present in 3-[4-(Difluoromethyl)-1,3-thiazol-2-yl]-4-methoxybenzoic acid may enhance its pharmacokinetic profile compared to simpler analogs.

In conclusion,3-[4-(Difluoromethyl)-1,3-thiazol-2-yl]-4-methoxybenzoic acid (CAS No. 2248284-54-8) represents an intriguing molecule with significant potential in pharmaceutical research due to its unique structural features and biological activities. Its combination of a thiazole core with functionalized aromatic rings makes it a versatile scaffold for drug discovery efforts targeting cancer growth inhibition,anti-inflammatory responses,and other therapeutic areas where modulating enzyme activity or receptor interactions is desirable.*Further research*is warranted to fully explore its pharmacological properties,*optimize synthetic routes*,and assess its suitability for clinical translation.*The*progress made so far underscores why this compound continues to be studied extensively by researchers worldwide.*Its*potential contributions to modern medicine remain exciting prospects as we continue unraveling new frontiers in medicinal chemistry.*The*depth,*breadth,*and*complexity*of this molecule exemplify why such compounds are indispensable tools for advancing our understanding*of disease mechanisms*and developing innovative treatments.*With continued investigation,*it*is hoped that compounds like *this one will lead us closer toward more effective therapies against some*of humanity's most challenging health conditions.*The future*holds much promise,*and developments like these serve as reminders why exploration at all levels—basic science through clinical trials—is essential.*By leveraging our growing knowledge base,*we can harness nature's building blocks more effectively,*creating better lives through better medicine.*This journey toward innovation starts small,*with molecules like *this one,*but ultimately has far-reaching implications for global health.*It is through such endeavors that we push forward into new discoveries,*each step building upon what came before,*leading us toward brighter horizons.*